Diversity of crystal structure with different lanthanide ions involving in situoxidation–hydrolysis reaction†‡

Dalton Transactions Pub Date: 2007-08-13 DOI: 10.1039/B708165K

Abstract

A series of lanthanide and lanthanide-transition metal compounds with isonicotinic acid (Hina) and oxalate ligands have been synthesized under hydrothermal reactions. X-Ray crystal structure analyses reveal that they have a rich structural chemistry. Three distinct structure types were exhibited with decreasing lanthanide radii: [LnCu(ina)2(C2O4)]·H2O (Ln = La 1, Pr 2, Nd 3) for type I, [Ln(ina)(C2O4)(H2O)2] (Ln = Sm 4, Eu 5, Gd 6) for type II, and [Ln(ina)(C2O4)0.5(OH)] (Ln = Tb 7, Dy 8, Er 9) for type III. The structure of type I has a 3d–4f heterometallic structure and consists of 1D channels along the b axis, which filled with guest water molecules. They exhibit a first 3D uninodal eight-connected framework with a unique 36·418·53·6 topology. Type II has 2D Ln–ina–C2O4 44-nets, the nitrogen donors of the ina ligand are not coordinated to any of the metal ions, inducing the lower dimensional networks. Type III consists of 2D Ln–C2O4 layers pillared by ina ligands to form a pillared-layer framework. The structure evolution is due to the versatile coordination modes of ina and oxalate ligands as well as the lanthanide contraction effect. Notably, the oxalate ligand was in situ synthesized from orotic acid through an oxidation–hydrolysis reaction. The type III materials show high thermal stability; luminescence properties of Nd 3, Sm 4, Eu 5, Tb 7 are also investigated.

Graphical abstract: Diversity of crystal structure with different lanthanide ions involving in situ oxidation–hydrolysis reaction
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